Hexahydro-1,3-benzodithiole-2-thione

Specification

• CAS No.: 2164-87-6
• Molecular Formula: C7H10S3
• Molecular Weight: 190.4 g/mol
• IUPAC Name: 3a,4,5,6,7,7a-hexahydrobenzo[d][1,3]dithiole-2-thione
• Standard InChI: InChI=1S/C7H10S3/c8-7-9-5-3-1-2-4-6(5)10-7/h5-6H,1-4H2
• Standard InChI Key: FFIFYXTYVXGTRN-UHFFFAOYSA-N
• SMILES: C1CCC2C(C1)SC(=S)S2
• Canonical SMILES: C1CCC2C(C1)SC(=S)S2

Introduction

Hexahydro-1,3-benzodithiole-2-thione is a sulfur-containing heterocyclic compound, belonging to the class of dithiolthiones. It features a benzodithiole core with a thioketone functional group (C=S), contributing to its reactivity and interactions with biological systems. The compound's systematic name reflects its chemical structure, which includes both saturated and unsaturated components.

Synthesis Methods

The synthesis of Hexahydro-1,3-benzodithiole-2-thione requires precise control over reaction conditions, including temperature and pressure, to optimize yields and purity of the final product. Analytical techniques such as nuclear magnetic resonance spectroscopy and mass spectrometry are typically employed to characterize the synthesized compounds. A convenient synthesis method involves the treatment of epoxides with commercially available potassium ethyl xanthogenate.

Applications and Biological Activities

Hexahydro-1,3-benzodithiole-2-thione participates in various chemical reactions, often studied under controlled laboratory conditions to understand their mechanisms and optimize yields. While specific biological activities of this compound are not extensively documented, its structural similarity to other sulfur-containing heterocycles suggests potential applications in fields like organic synthesis and possibly in biological systems.

Research Findings and Future Directions